Cas no 2418709-84-7 (2-{2-methyl-1H-pyrrolo2,3-bpyridin-1-yl}ethan-1-amine dihydrochloride)

• Product Name: 2-{2-methyl-1H-pyrrolo2,3-bpyridin-1-yl}ethan-1-amine dihydrochloride
• CAS No: 2418709-84-7
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• MDL: MFCD32679274
• CID: 5668693
• PubChem ID: 154577457
• Update Time: 2025-06-08

2-{2-methyl-1H-pyrrolo2,3-bpyridin-1-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride
• 2-(2-Methylpyrrolo[2,3-b]pyridin-1-yl)ethanamine;dihydrochloride
• 2418709-84-7
• EN300-26870186
• 2-{2-methyl-1H-pyrrolo2,3-bpyridin-1-yl}ethan-1-amine dihydrochloride

• MDL： MFCD32679274
• Inchi： 1S/C10H13N3.2ClH/c1-8-7-9-3-2-5-12-10(9)13(8)6-4-11;;/h2-3,5,7H,4,6,11H2,1H3;2*1H
• InChI Key： XQCQXQTVFJDROC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C(=CC=CN=2)C=C1C)CCN

Computed Properties

• Exact Mass: 247.0643029g/mol
• Monoisotopic Mass: 247.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-{2-methyl-1H-pyrrolo2,3-bpyridin-1-yl}ethan-1-amine dihydrochloride

Comprehensive Overview of 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride (CAS No. 2418709-84-7)

The compound 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride (CAS No. 2418709-84-7) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolopyridine core, makes it a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential applications in oncology, neurodegenerative diseases, and inflammation due to its ability to modulate specific biological pathways.

One of the key reasons for the growing interest in 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride is its role in precision medicine. With the rise of personalized treatment strategies, compounds like this are being studied for their ability to interact with specific protein targets, such as tyrosine kinases and G-protein-coupled receptors (GPCRs). These targets are often implicated in diseases like cancer and chronic inflammatory conditions, making this compound a focal point for modern therapeutic development.

In addition to its pharmacological potential, CAS No. 2418709-84-7 is also a subject of interest in computational chemistry and AI-driven drug design. With advancements in machine learning and molecular modeling, researchers can predict the binding affinity and pharmacokinetic properties of this compound more efficiently. This aligns with the broader trend of leveraging artificial intelligence to accelerate drug discovery, reducing both time and costs associated with traditional methods.

The synthesis and characterization of 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its use in preclinical and clinical studies. As the demand for high-quality research chemicals grows, suppliers and manufacturers are emphasizing stringent quality control measures to meet the needs of academic and industrial laboratories.

Another area where this compound is gaining traction is in the study of neurodegenerative disorders. Recent studies suggest that derivatives of pyrrolopyridine may exhibit neuroprotective effects, potentially offering new avenues for treating conditions like Alzheimer's and Parkinson's diseases. This has sparked a surge in related research, with scientists exploring the compound's mechanism of action and therapeutic efficacy in animal models.

From a commercial perspective, the market for specialized research compounds like CAS No. 2418709-84-7 is expanding rapidly. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in novel chemical entities to stay competitive in the drug development landscape. This trend is further fueled by the increasing prevalence of chronic diseases and the need for innovative treatments.

In summary, 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-1-yl}ethan-1-amine dihydrochloride represents a promising candidate in modern medicinal chemistry. Its versatility, combined with the advancements in drug discovery technologies, positions it as a key player in the future of therapeutics. As research continues to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.